Cas no 117471-38-2 (Thietane, 3-methoxy-)

• Product Name: Thietane, 3-methoxy-
• CAS No: 117471-38-2
• MF: C₄H₈OS
• MW: 104.170720100403
• CID: 131552
• PubChem ID: 643510
• Update Time: 2025-04-19

Thietane, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Thietane, 3-methoxy-
• 3-Methoxythietane
• AKOS006283064
• InChI=1/C4H8OS/c1-5-4-2-6-3-4/h4H,2-3H2,1H
• 117471-38-2
• DTXSID20349206
• SCHEMBL6537272

• Inchi： 1S/C4H8OS/c1-5-4-2-6-3-4/h4H,2-3H2,1H3
• InChI Key： RTZXOYWQMBKWJN-UHFFFAOYSA-N
• SMILES： S1CC(C1)OC

Computed Properties

• Exact Mass: 104.02964
• Monoisotopic Mass: 104.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Thietane, 3-methoxy- Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes